Cas no 1261899-68-6 (6-Fluoro-2-(4-methylsulfonylphenyl)benzoic acid)

• Product Name: 6-Fluoro-2-(4-methylsulfonylphenyl)benzoic acid
• CAS No: 1261899-68-6
• MF: C₁₄H₁₁FO₄S
• MW: 294.298146486282
• MDL: MFCD18322290
• CID: 2762166
• PubChem ID: 53228121
• Update Time: 2025-04-21

6-Fluoro-2-(4-methylsulfonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-FLUORO-2-(4-METHYLSULFONYLPHENYL)BENZOIC ACID
• 3-Fluoro-4'-(methanesulfonyl)[1,1'-biphenyl]-2-carboxylic acid
• MFCD18322290
• DTXSID00691654
• 1261899-68-6
• 6-Fluoro-2-(4-methylsulfonylphenyl)benzoic acid, 95%
• 6-Fluoro-2-(4-methylsulfonylphenyl)benzoic acid

• MDL： MFCD18322290
• Inchi： 1S/C14H11FO4S/c1-20(18,19)10-7-5-9(6-8-10)11-3-2-4-12(15)13(11)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： NSLAGSVHYQFBLH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=CC=C(C=1C(=O)O)F)(=O)=O

Computed Properties

• Exact Mass: 294.03620816Da
• Monoisotopic Mass: 294.03620816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.8Ų